molecular formula C27H23FN2O6 B2627535 N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide CAS No. 866348-62-1

N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide

Cat. No. B2627535
CAS RN: 866348-62-1
M. Wt: 490.487
InChI Key: MHAWLMZDEQYMOZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The molecule “N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide” is a complex organic compound. It contains several functional groups, including an amide group (-CONH2), a quinoline group, and methoxy groups (-OCH3). These functional groups could potentially give the molecule a variety of interesting chemical properties .


Molecular Structure Analysis

The molecular structure of this compound is quite complex, with several rings and functional groups. The presence of the quinoline ring, a bicyclic compound containing a benzene ring fused to a pyridine ring, is particularly notable. The methoxy groups and the fluoro group are likely to have a significant impact on the molecule’s reactivity .


Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the polar amide group and the nonpolar methoxy groups in this compound would likely give it both polar and nonpolar characteristics. This could affect properties like solubility, melting point, and boiling point .

Scientific Research Applications

Synthesis and Chemical Properties

  • A study focused on the synthesis and molecular docking of quinazolinone derivatives, examining their antimicrobial and anticancer activities, which could be relevant to the compound (Mehta et al., 2019).
  • Another research explored the synthesis of similar compounds, highlighting the processes involved in creating structurally related compounds and their potential applications (King, 2007).

Biological and Pharmacological Applications

  • A study demonstrated the potential of quinazolinone derivatives as analgesic and anti-inflammatory agents, indicating the possible medicinal applications of related compounds (Yusov et al., 2019).
  • Research on novel quinazolinone analogs showed significant antitumor activity, suggesting the therapeutic potential of similar compounds in cancer treatment (Al-Suwaidan et al., 2016).

Structural and Interaction Studies

  • An investigation into the structural aspects of salt and inclusion compounds of similar amides provided insights into their chemical properties and interactions (Karmakar et al., 2007).

Radiosynthesis and Imaging Applications

  • A study on the radiosynthesis of AZD8931, a compound structurally related to N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide, highlighted its potential as a PET imaging agent for EGFR, HER2, and HER3 signaling (Wang et al., 2014).

Additional Research Areas

  • Further studies have explored the synthesis of similar compounds and evaluated their antimicrobial activities, providing a broader understanding of their potential uses (Singh et al., 2010).

Future Directions

The future directions for research on this compound would depend on its intended use. For example, if it were a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials .

properties

IUPAC Name

N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H23FN2O6/c1-34-19-7-4-16(5-8-19)26(32)23-14-30(24-9-6-17(28)10-22(24)27(23)33)15-25(31)29-18-11-20(35-2)13-21(12-18)36-3/h4-14H,15H2,1-3H3,(H,29,31)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

MHAWLMZDEQYMOZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)C2=CN(C3=C(C2=O)C=C(C=C3)F)CC(=O)NC4=CC(=CC(=C4)OC)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H23FN2O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

490.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(3,5-dimethoxyphenyl)-2-[6-fluoro-3-(4-methoxybenzoyl)-4-oxoquinolin-1-yl]acetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.